Cas no 180681-90-7 (rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol)

• Product Name: rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol
• CAS No: 180681-90-7
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 2783262
• PubChem ID: 820606
• Update Time: 2025-10-28

rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 252984-60-4
• 968-114-1
• 1H-Inden-1-ol, 2-bromo-2,3-dihydro-, (1S,2R)-
• (1s,2r)-2-bromo-2,3-dihydro-1h-inden-1-ol
• 180681-90-7
• DTXSID10356222
• SCHEMBL8073541
• EN300-1266514
• EN300-814233
• rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol
• (-)-cis-(1s,2r)-2-bromoindan-1-ol

• Inchi： 1S/C9H9BrO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8-9,11H,5H2/t8-,9+/m1/s1
• InChI Key： RTESDSDXFLYAKZ-BDAKNGLRSA-N
• SMILES： Br[C@@H]1CC2C=CC=CC=2[C@@H]1O

Computed Properties

• Exact Mass: 211.98368Da
• Monoisotopic Mass: 211.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol

Recent Advances in the Study of rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol (CAS: 180681-90-7)

In recent years, the compound rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol (CAS: 180681-90-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral brominated indanol derivative serves as a versatile intermediate in the synthesis of various biologically active molecules, including potential drug candidates. Its unique structural features and stereochemistry make it a valuable building block for asymmetric synthesis and medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol to improve yield, enantiomeric purity, and scalability. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric bromination method that significantly enhances the enantioselectivity of the product, achieving up to 98% ee under mild reaction conditions. This advancement addresses previous challenges in obtaining high optical purity, which is crucial for pharmaceutical applications where stereochemistry often determines biological activity.

The pharmacological potential of derivatives synthesized from this compound has been explored in several therapeutic areas. Notably, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs derived from rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol exhibit promising activity as selective COX-2 inhibitors, with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest potential applications in developing safer anti-inflammatory drugs.

Structural modifications of the indanol core have also shown interesting results in neurological research. A recent investigation published in ACS Chemical Neuroscience (2024) demonstrated that certain fluorinated derivatives exhibit nanomolar affinity for σ1 receptors, making them potential candidates for treating neuropathic pain and neurodegenerative disorders. The bromine atom at the 2-position appears crucial for maintaining this biological activity while allowing for further functionalization.

From a drug metabolism perspective, studies using in vitro liver microsome models have shown that rac-(1R,2S)-2-bromo-2,3-dihydro-1H-inden-1-ol undergoes relatively slow oxidative metabolism, suggesting favorable pharmacokinetic properties for drug development. However, researchers caution that the bromine atom may lead to potential reactive metabolite formation, necessitating careful evaluation in preclinical studies.

Emerging applications in materials science have also been reported. A 2023 study in Advanced Materials described the use of enantiomerically pure forms of this compound as chiral dopants in liquid crystal displays, demonstrating improved electro-optical properties compared to conventional materials. This interdisciplinary application highlights the compound's versatility beyond pharmaceutical uses.

Future research directions include exploring biocatalytic approaches for its synthesis, investigating its potential as a scaffold for PROTACs (proteolysis targeting chimeras), and developing more sustainable synthetic methods that reduce heavy metal waste from bromination reactions. The compound's unique combination of synthetic accessibility and structural complexity continues to make it a valuable target for both academic and industrial research in chemical biology.